Cas no 561-77-3 (dihexyverine)
dihexyverine structure
Product Name:dihexyverine
dihexyverine Chemical and Physical Properties
Names and Identifiers
-
- dihexyverine
- 2-Piperidinoethyl ester of bicyclohexyl-1-carboxylic acid
- 2-piperidin-1-ylethyl 1-cyclohexylcyclohexane-1-carboxylate
- (1,1'-BICYCLOHEXYL)-1-CARBOXYLIC ACID, 2-(1-PIPERIDINYL)ETHYL ESTER
- Dihexyverine [INN]
- Dihexyverinum [INN-Latin]
- UNII-J2FQ66RU9W
- CHEMBL2110912
- DTXSID80204645
- 2-Piperidinoethyl bicyclohexan-1-carboxylat
- SCHEMBL249843
- Dihexiverine
- Dihexyverinum
- DIHEXYVERINE [MI]
- MNSQDVCVWNXBFQ-UHFFFAOYSA-N
- Dihexiverina [INN-Spanish]
- Metaspas
- CHEBI:135367
- DIHEXYVERINE [WHO-DD]
- Dihexiverina
- 4-20-00-00409 (Beilstein Handbook Reference)
- Dihexyverine (INN)
- NS00114017
- Q5276403
- 561-77-3
- D07821
- BRN 0247822
- (Bicyclohexyl)-1-carboxylic acid, 2-piperidinoethyl ester
- J2FQ66RU9W
- 2-Piperidinoethyl bicyclohexan-1-carboxylat [IUPAC]
- dihexyverin
- Spasmolevel
- DB13678
-
- Inchi: 1S/C20H35NO2/c22-19(23-17-16-21-14-8-3-9-15-21)20(12-6-2-7-13-20)18-10-4-1-5-11-18/h18H,1-17H2
- InChI Key: MNSQDVCVWNXBFQ-UHFFFAOYSA-N
- SMILES: O(CCN1CCCCC1)C(C1(CCCCC1)C1CCCCC1)=O
Computed Properties
- Exact Mass: 321.26695
- Monoisotopic Mass: 321.266779
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5
- XLogP3: 5.6
Experimental Properties
- Density: 1.028
- Boiling Point: 428.6°C at 760 mmHg
- Flash Point: 129.2°C
- Refractive Index: 1.51
- PSA: 29.54
dihexyverine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
561-77-3 (dihexyverine) Related Products
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